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Compound of Interest

Compound Name: Mebetide

CAS No.: 360-81-6

Cat. No.: B1596515

Get Quote

To dispose of Mebetide safely, you must understand its stability and solubility profile.[1][2] As a

benzothiadiazine, it is chemically stable but potentially bioactive (diuretic/antihypertensive

effects).[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1596515#bc-rfq
https://www.benchchem.com/product/b1596515/docs?utm_src=pdf-body#part-1-physicochemical-profile-hazard-identification
https://pubchemlite.lcsb.uni.lu/e/compound/67760
https://commonchemistry.cas.org/detail?cas_rn=360-81-6
https://pubchemlite.lcsb.uni.lu/e/compound/67760
https://commonchemistry.cas.org/detail?cas_rn=360-81-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Operational Implication

CAS Number 360-81-6
Use this for waste manifest

labeling.[1][2]

Formula C₈H₈N₂O₂S
Contains Sulfur; do not mix

with oxidizers.[1][2]

Mol. Weight 196.23 g/mol
Small molecule; capable of

membrane permeation.[1]

Solubility DMSO, Methanol, Dilute Alkali

Do not use water alone for

decontamination; use organic

solvents.[1][2]

Acidity (pKa)
~9.0 (Acidic sulfonamide

group)

Soluble in basic solutions (pH

> 10).[1]

RCRA Status Not explicitly P/U listed
Treat as Hazardous Chemical

Waste (Toxic/Irritant).[2]

Part 2: Disposal Decision Logic (Workflow)
The following decision tree outlines the correct disposal stream based on the physical state of

the Mebetide waste.
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Start: Identify Mebetide Waste

Physical State?

Solid / Powder
(Pure Standard or Spill Debris)

Liquid / Solution
(HPLC Waste, Mother Liquor)

Stream A: Solid Hazardous Waste
(High Heat Incineration)

Double Bag & Label

Solvent Composition?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(Methanol, DMSO, Acetonitrile)

Stream B: Halogenated Waste Stream C: Non-Halogenated Waste
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Operational workflow for classifying Mebetide waste streams to ensure compliance

with EPA/RCRA standards.

Part 3: Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Applicability: Expired reference standards, weighing boats, contaminated gloves, spill cleanup

materials.[1][2]
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Containment: Place the solid Mebetide or contaminated debris into a clear polyethylene bag

(minimum 2 mil thickness).[1]

Secondary Containment: Seal the first bag and place it inside a second bag or a rigid, wide-

mouth high-density polyethylene (HDPE) jar.

Labeling: Attach a hazardous waste tag.

Chemical Name: 3-methyl-4H-1,2,4-benzothiadiazine 1,1-dioxide (Mebetide).[1][2][3]

Hazards: Toxic, Irritant.[1][2]

Disposal Path: Transfer to the facility's Solid Hazardous Waste stream for Incineration.[1]

Why Incineration? High-temperature incineration (typically >1000°C) is required to break

down the sulfonamide ring structure and prevent environmental leaching.[1][2]

Protocol B: Liquid Waste (Solutions & HPLC Effluent)
Applicability: Stock solutions in DMSO/Methanol, HPLC waste.[1][2]

Segregation: Determine the primary solvent.[1]

If dissolved in DCM/Chloroform: Use Halogenated Waste carboy.[1][2]

If dissolved in Methanol/Acetonitrile/DMSO: Use Non-Halogenated Waste carboy.[1][2]

pH Adjustment (Optional but Recommended): If the solution is highly basic (pH > 10) due to

dissolution protocols, neutralize to pH 6–8 using dilute acetic acid before adding to the waste

carboy to prevent exothermic reactions with other wastes.

Rinsing: Rinse the empty source vial 3 times with Methanol or Acetone.[1] Add these rinsates

to the waste carboy.[1]

Disposal Path: Fuel blending (for high BTU solvents) or Incineration.[1]

Protocol C: Spill Cleanup (Decontamination)
Applicability: Benchtop spills.[1][2]
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PPE: Nitrile gloves (double gloving recommended), lab coat, safety goggles.[1]

Solubilization: Mebetide is poorly soluble in water.[1][2] Do not use water initially.[2]

Step 1: Wet a paper towel with Methanol or Acetone and wipe the spill area.[1] This

solubilizes the benzothiadiazine ring.[1]

Step 2: Follow with a soap and water wash to remove residual solvent.

Verification: For critical areas, use UV light (if applicable for fluorescent impurities) or swab

testing to ensure no residue remains.[1]

Part 4: Bioactive Peptide Contingency
If and ONLY if you have confirmed your "Mebetide" is a proprietary peptide (amino acid

sequence) and NOT the chemical CAS 360-81-6:

Denaturation: Treat the peptide solution with 10% Bleach (Sodium Hypochlorite) or 1M

NaOH for 30 minutes. This hydrolyzes the peptide bonds, destroying biological activity.[1][2]

Disposal: After neutralization (pH 7), the deactivated solution can often be disposed of via

drain (subject to local institutional approval) or liquid chemical waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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